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Compound of Interest

Compound Name: AB21 (oxalate)

Cat. No.: B15137815 Get Quote

Correction Regarding the Target of AB21
Initial research indicates a misunderstanding of the therapeutic target of AB21. AB21 is not an

oxalate inhibitor. Instead, it is a potent and selective Sigma 1 Receptor (S1R) antagonist. The

term "oxalate" in "AB21 oxalate" refers to the salt form of the molecule, a common practice in

pharmaceutical chemistry to improve stability and bioavailability, and does not describe its

mechanism of action. For instance, the antidepressant escitalopram is formulated as an oxalate

salt but functions as a selective serotonin reuptake inhibitor (SSRI)[1].

This guide will, therefore, proceed by first clarifying the validated role of AB21 as an S1R

antagonist. Subsequently, in the spirit of the original request, this document will provide a

comparative guide for the validation of a selective oxalate inhibitor, using hypothetical data for

illustrative purposes, alongside established methodologies in the field.

Part 1: Validation of AB21 as a Selective S1R
Antagonist
AB21 is a potent and selective antagonist for the Sigma 1 Receptor (S1R), with a high affinity

for S1R over the Sigma 2 Receptor (S2R). Its primary validated effect is the reduction of

mechanical hypersensitivity, as demonstrated in preclinical pain models.

Experimental Data for AB21
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Parameter Value
Experimental
Context

Source

Ki for S1R 13 nM
Radioligand binding

assay
[2]

Ki for S2R 102 nM
Radioligand binding

assay
[2]

In Vivo Efficacy

Complete reversal of

mechanical

hypersensitivity

Capsaicin-induced

pain model in mice

(20 mg/kg, s.c.)

[2]

Signaling Pathway of S1R Antagonism
The precise signaling pathway of S1R is complex and involves interactions with various ion

channels and other receptor systems. Antagonism by molecules like AB21 is being investigated

for its therapeutic potential in neuropathic pain and other neurological disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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